Cas no 905669-32-1 (N-(furan-2-yl)methyl-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(furan-2-yl)methyl-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 905669-32-1
• MF: C₁₈H₁₄N₆O₄S
• MW: 410.406561374664
• CID: 6408530
• PubChem ID: 16822029
• Update Time: 2025-08-02

N-(furan-2-yl)methyl-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• N-(furan-2-ylmethyl)-2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• 905669-32-1
• AB00679316-01
• N-(furan-2-ylmethyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-[(furan-2-yl)methyl]-2-{[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• AKOS024657056
• F2531-0058

• Inchi： 1S/C18H14N6O4S/c25-17(19-10-14-5-2-8-28-14)11-29-18-21-20-16-7-6-15(22-23(16)18)12-3-1-4-13(9-12)24(26)27/h1-9H,10-11H2,(H,19,25)
• InChI Key： KHWVTCMVNMBNLJ-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=CO1)=O)C1=NN=C2C=CC(C3C=CC=C(C=3)[N+](=O)[O-])=NN21

Computed Properties

• Exact Mass: 410.07972412g/mol
• Monoisotopic Mass: 410.07972412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 156Ų

Additional information on N-(furan-2-yl)methyl-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Research Brief on N-(furan-2-yl)methyl-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 905669-32-1)

In recent years, the compound N-(furan-2-yl)methyl-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 905669-32-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and receptor binding. The presence of the furan and nitrophenyl groups further enhances its pharmacological profile, making it a subject of intense study.

The primary objective of recent research has been to elucidate the mechanistic pathways through which this compound exerts its biological effects. Studies have focused on its interactions with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are implicated in a range of diseases, including cancer and inflammatory disorders. Advanced computational modeling and high-throughput screening techniques have been employed to identify the binding affinities and selectivity of this compound, providing valuable insights into its mode of action.

One of the key findings from recent investigations is the compound's ability to inhibit the activity of certain kinases involved in cell proliferation and survival. In vitro assays have demonstrated significant inhibition of kinase activity at nanomolar concentrations, suggesting its potential as a lead compound for the development of novel anticancer agents. Additionally, the compound's favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability, further support its therapeutic potential.

Another area of interest has been the compound's anti-inflammatory properties. Preclinical studies have shown that it can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. These findings highlight its potential as a candidate for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through further optimization and structure-activity relationship (SAR) studies. Researchers are also exploring the possibility of derivatizing the core structure to enhance its efficacy and reduce adverse effects.

In conclusion, N-(furan-2-yl)methyl-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS: 905669-32-1) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical development stages.